Praliciguat
Praliciguat
Praliciguat is a guanylate cyclase activator, vasodilator.
Brand Name:
Vulcanchem
CAS No.:
1628730-49-3
VCID:
VC0540101
InChI:
InChI=1S/C21H14F8N6O2/c22-12-4-2-1-3-11(12)9-35-16(14-5-6-37-34-14)7-15(33-35)18-30-8-13(23)17(32-18)31-10-19(36,20(24,25)26)21(27,28)29/h1-8,36H,9-10H2,(H,30,31,32)
SMILES:
C1=CC=C(C(=C1)CN2C(=CC(=N2)C3=NC=C(C(=N3)NCC(C(F)(F)F)(C(F)(F)F)O)F)C4=NOC=C4)F
Molecular Formula:
C21H14F8N6O2
Molecular Weight:
534.3702
Praliciguat
CAS No.: 1628730-49-3
Inhibitors
VCID: VC0540101
Molecular Formula: C21H14F8N6O2
Molecular Weight: 534.3702
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1628730-49-3 |
|---|---|
| Product Name | Praliciguat |
| Molecular Formula | C21H14F8N6O2 |
| Molecular Weight | 534.3702 |
| IUPAC Name | 1,1,1,3,3,3-hexafluoro-2-[[[5-fluoro-2-[1-[(2-fluorophenyl)methyl]-5-(1,2-oxazol-3-yl)pyrazol-3-yl]pyrimidin-4-yl]amino]methyl]propan-2-ol |
| Standard InChI | InChI=1S/C21H14F8N6O2/c22-12-4-2-1-3-11(12)9-35-16(14-5-6-37-34-14)7-15(33-35)18-30-8-13(23)17(32-18)31-10-19(36,20(24,25)26)21(27,28)29/h1-8,36H,9-10H2,(H,30,31,32) |
| Standard InChIKey | CYSJNTQNMDWAJV-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)CN2C(=CC(=N2)C3=NC=C(C(=N3)NCC(C(F)(F)F)(C(F)(F)F)O)F)C4=NOC=C4)F |
| Appearance | Solid powder |
| Description | Praliciguat is a guanylate cyclase activator, vasodilator. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Praliciguat |
| PubChem Compound | 86269973 |
| Last Modified | Nov 14 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume